Cas no 138224-07-4 (2-amino-6-hydroxy-3-methoxybenzamide)

• Product Name: 2-amino-6-hydroxy-3-methoxybenzamide
• CAS No: 138224-07-4
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 1066573
• PubChem ID: 15705606
• Update Time: 2025-04-20

2-amino-6-hydroxy-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-hydroxy-3-methoxybenzamide
• 138224-07-4
• DTXSID00577080

• Inchi： 1S/C8H10N2O3/c1-13-5-3-2-4(11)6(7(5)9)8(10)12/h2-3,11H,9H2,1H3,(H2,10,12)
• InChI Key： JOSKGBYDJAIRKZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C(N)=O)=C1N)O

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98.6Ų

Experimental Properties

• PSA: 98.57